Methyl formate
Cat. No. B043022
Key on ui cas rn:
107-31-3
M. Wt: 60.05 g/mol
InChI Key: TZIHFWKZFHZASV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08889905B2
Procedure details
Example 2 was carried out in laboratory plant 2. By means of metering pumps, 2280 g/h of methyl formate as stream (1a) and 950 g/h of water as stream (1c) were metered into the stirred vessel A1. Stream (1c) was taken off from the mixing vessel X and was composed of fresh water via stream (1b) and recycle water from the distillation apparatus B2 via stream (3c). Stream (1b) was selected so that the sum of stream (1b) and stream (3c) gave the desired stream (1c). The stirred vessel A1 was operated at 110° C. and 1.3 MPa abs. The output was introduced into tube reactor A2 which was operated at 108° C. and 1.3 MPa abs. The output from tube reactor A2 was introduced into tube reactor A3.1603 g/h of tri-n-hexylamine were fed via stream (8a) into the latter. The output from tube reactor A3 was introduced into tube reactor A4. A further 1603 g/h of tri-n-hexylamine were fed via stream (8b) into the latter. Streams (8a) and (8b) were taken off from the vessel Y which served to distribute tri-n-hexylamine recirculated via stream (8) over the two tube reactors A3 and A4. Tube reactor A3 was operated at 105° C. and 1.3 MPa abs, and tube reactor A4 was operated at 106° C. and 1.3 MPa abs. A product mixture comprising 49.8% by weight of tri-n-hexylamine, 16.9% by weight of formic acid, 12.3% by weight of methanol, 7.9% by weight of water and 11.5% by weight of methyl formate was obtained as stream (2).
[Compound]
Name
( 8b )
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
[Compound]
Name
( 8a )
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
[Compound]
Name
( 8b )
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Five
[Compound]
Name
( 8 )
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Seven
[Compound]
Name
A3
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Eight
[Compound]
Name
A4
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Nine
[Compound]
Name
A3
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Ten
[Compound]
Name
A4
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Eleven
[Compound]
Name
A1
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Twelve
[Compound]
Name
A2
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Thirteen
[Compound]
Name
A2
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Fourteen
[Compound]
Name
( 8a )
Quantity
0 (± 1) mol
Type
reactant
Reaction Step 16
[Compound]
Name
A3
Quantity
0 (± 1) mol
Type
reactant
Reaction Step 17
[Compound]
Name
A4
Quantity
0 (± 1) mol
Type
reactant
Reaction Step 17
Name
Identifiers
|
REACTION_CXSMILES
|
[CH2:1]([N:7]([CH2:14][CH2:15][CH2:16][CH2:17][CH2:18][CH3:19])[CH2:8][CH2:9][CH2:10][CH2:11][CH2:12][CH3:13])[CH2:2][CH2:3][CH2:4][CH2:5][CH3:6].[CH:20]([OH:22])=[O:21].[CH3:23]O>O>[CH2:14]([N:7]([CH2:1][CH2:2][CH2:3][CH2:4][CH2:5][CH3:6])[CH2:8][CH2:9][CH2:10][CH2:11][CH2:12][CH3:13])[CH2:15][CH2:16][CH2:17][CH2:18][CH3:19].[CH:20]([O:22][CH3:23])=[O:21]
|
Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(=O)O
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0 (± 1) mol
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Type
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reactant
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Smiles
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CO
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Name
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0 (± 1) mol
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Type
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solvent
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Smiles
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O
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
|
C(CCCCC)N(CCCCCC)CCCCCC
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Step Three
[Compound]
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Name
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( 8b )
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Quantity
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0 (± 1) mol
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reactant
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Smiles
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Step Four
[Compound]
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( 8a )
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Quantity
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0 (± 1) mol
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reactant
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Smiles
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Step Five
[Compound]
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Name
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( 8b )
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0 (± 1) mol
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Smiles
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Step Six
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Name
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0 (± 1) mol
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Type
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reactant
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Smiles
|
C(CCCCC)N(CCCCCC)CCCCCC
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Step Seven
[Compound]
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Name
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( 8 )
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
|
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Step Eight
[Compound]
|
Name
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A3
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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Step Nine
[Compound]
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Name
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A4
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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Step Ten
[Compound]
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A3
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0 (± 1) mol
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Type
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reactant
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Smiles
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Step Eleven
[Compound]
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Name
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A4
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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Step Twelve
[Compound]
|
Name
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A1
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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Step Thirteen
[Compound]
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Name
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A2
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reactant
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Smiles
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Step Fourteen
[Compound]
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Name
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A2
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0 (± 1) mol
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Type
|
reactant
|
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Smiles
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Step Fifteen
|
Name
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Quantity
|
0 (± 1) mol
|
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Type
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reactant
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Smiles
|
C(CCCCC)N(CCCCCC)CCCCCC
|
Step 16
[Compound]
|
Name
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( 8a )
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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Step 17
[Compound]
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A3
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0 (± 1) mol
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Type
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reactant
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Smiles
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[Compound]
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Name
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A4
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
was operated at 110° C.
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
was operated at 108° C.
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
was operated at 106° C.
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
C(CCCCC)N(CCCCCC)CCCCCC
|
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
C(=O)OC
|
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
Patent
US08889905B2
Procedure details
Example 2 was carried out in laboratory plant 2. By means of metering pumps, 2280 g/h of methyl formate as stream (1a) and 950 g/h of water as stream (1c) were metered into the stirred vessel A1. Stream (1c) was taken off from the mixing vessel X and was composed of fresh water via stream (1b) and recycle water from the distillation apparatus B2 via stream (3c). Stream (1b) was selected so that the sum of stream (1b) and stream (3c) gave the desired stream (1c). The stirred vessel A1 was operated at 110° C. and 1.3 MPa abs. The output was introduced into tube reactor A2 which was operated at 108° C. and 1.3 MPa abs. The output from tube reactor A2 was introduced into tube reactor A3.1603 g/h of tri-n-hexylamine were fed via stream (8a) into the latter. The output from tube reactor A3 was introduced into tube reactor A4. A further 1603 g/h of tri-n-hexylamine were fed via stream (8b) into the latter. Streams (8a) and (8b) were taken off from the vessel Y which served to distribute tri-n-hexylamine recirculated via stream (8) over the two tube reactors A3 and A4. Tube reactor A3 was operated at 105° C. and 1.3 MPa abs, and tube reactor A4 was operated at 106° C. and 1.3 MPa abs. A product mixture comprising 49.8% by weight of tri-n-hexylamine, 16.9% by weight of formic acid, 12.3% by weight of methanol, 7.9% by weight of water and 11.5% by weight of methyl formate was obtained as stream (2).
[Compound]
Name
( 8b )
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
[Compound]
Name
( 8a )
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
[Compound]
Name
( 8b )
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Five
[Compound]
Name
( 8 )
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Seven
[Compound]
Name
A3
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Eight
[Compound]
Name
A4
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Nine
[Compound]
Name
A3
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Ten
[Compound]
Name
A4
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Eleven
[Compound]
Name
A1
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Twelve
[Compound]
Name
A2
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Thirteen
[Compound]
Name
A2
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Fourteen
[Compound]
Name
( 8a )
Quantity
0 (± 1) mol
Type
reactant
Reaction Step 16
[Compound]
Name
A3
Quantity
0 (± 1) mol
Type
reactant
Reaction Step 17
[Compound]
Name
A4
Quantity
0 (± 1) mol
Type
reactant
Reaction Step 17
Name
Identifiers
|
REACTION_CXSMILES
|
[CH2:1]([N:7]([CH2:14][CH2:15][CH2:16][CH2:17][CH2:18][CH3:19])[CH2:8][CH2:9][CH2:10][CH2:11][CH2:12][CH3:13])[CH2:2][CH2:3][CH2:4][CH2:5][CH3:6].[CH:20]([OH:22])=[O:21].[CH3:23]O>O>[CH2:14]([N:7]([CH2:1][CH2:2][CH2:3][CH2:4][CH2:5][CH3:6])[CH2:8][CH2:9][CH2:10][CH2:11][CH2:12][CH3:13])[CH2:15][CH2:16][CH2:17][CH2:18][CH3:19].[CH:20]([O:22][CH3:23])=[O:21]
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
C(=O)O
|
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
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Type
|
reactant
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Smiles
|
CO
|
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
solvent
|
|
Smiles
|
O
|
Step Two
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
C(CCCCC)N(CCCCCC)CCCCCC
|
Step Three
[Compound]
|
Name
|
( 8b )
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
|
Step Four
[Compound]
|
Name
|
( 8a )
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
|
Step Five
[Compound]
|
Name
|
( 8b )
|
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Quantity
|
0 (± 1) mol
|
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Type
|
reactant
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|
Smiles
|
|
Step Six
|
Name
|
|
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Quantity
|
0 (± 1) mol
|
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Type
|
reactant
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|
Smiles
|
C(CCCCC)N(CCCCCC)CCCCCC
|
Step Seven
[Compound]
|
Name
|
( 8 )
|
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Quantity
|
0 (± 1) mol
|
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Type
|
reactant
|
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Smiles
|
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Step Eight
[Compound]
|
Name
|
A3
|
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Quantity
|
0 (± 1) mol
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Type
|
reactant
|
|
Smiles
|
|
Step Nine
[Compound]
|
Name
|
A4
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
|
Step Ten
[Compound]
|
Name
|
A3
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Quantity
|
0 (± 1) mol
|
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Type
|
reactant
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|
Smiles
|
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Step Eleven
[Compound]
|
Name
|
A4
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
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Smiles
|
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Step Twelve
[Compound]
|
Name
|
A1
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
|
Step Thirteen
[Compound]
|
Name
|
A2
|
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Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
|
Step Fourteen
[Compound]
|
Name
|
A2
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
|
Step Fifteen
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
C(CCCCC)N(CCCCCC)CCCCCC
|
Step 16
[Compound]
|
Name
|
( 8a )
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
|
Step 17
[Compound]
|
Name
|
A3
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
|
[Compound]
|
Name
|
A4
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
|
Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
was operated at 110° C.
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
was operated at 108° C.
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
was operated at 106° C.
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
C(CCCCC)N(CCCCCC)CCCCCC
|
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
C(=O)OC
|
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
